ethyl 4-(7-chloro-4-methyl-2-quinolinyl)-1-piperazinecarboxylate

• IUPAC Name: ethyl 4-(7-chloro-4-methylquinolin-2-yl)piperazine-1-carboxylate
• InChI: InChI=1S/C17H20ClN3O2/c1-3-23-17(22)21-8-6-20(7-9-21)16-10-12(2)14-5-4-13(18)11-15(14)19-16/h4-5,10-11H,3,6-9H2,1-2H3
• InChI Key: CRGCEENTBAVADG-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)N1CCN(CC1)C2=NC3=C(C=CC(=C3)Cl)C(=C2)C
• Molecular Formula: C17H20ClN3O2
• Molecular Weight: 333.8 g/mol

Description

Ethyl 4-(7-chloro-4-methyl-2-quinolinyl)-1-piperazinecarboxylate, commonly known as E-58425, is a chemical compound with potential therapeutic applications. It belongs to the class of piperazine derivatives and is known for its antipsychotic and analgesic properties.

Mechanism of Action

The exact mechanism of action of E-58425 is not fully understood. However, it is believed to act as an antagonist at the dopamine D2 and serotonin 5-HT2A receptors. This leads to a decrease in the release of dopamine and serotonin, which are neurotransmitters that are involved in the regulation of mood, behavior, and pain perception.
Biochemical and Physiological Effects:
E-58425 has been shown to have antipsychotic and analgesic properties in animal models. It has also been shown to decrease locomotor activity and induce sedation. In addition, E-58425 has been shown to have a low potential for abuse and dependence.

Advantages and Limitations for Lab Experiments

One of the advantages of using E-58425 in lab experiments is its high selectivity for the dopamine D2 and serotonin 5-HT2A receptors. This makes it a useful tool for studying the role of these receptors in various physiological and pathological conditions. However, one of the limitations of using E-58425 is its low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the research on E-58425. One direction is to investigate its potential use as a PET imaging agent for the diagnosis of Parkinson's disease. Another direction is to study its potential therapeutic applications in the treatment of depression and chronic pain. Additionally, further research is needed to fully understand the mechanism of action of E-58425 and its potential side effects.
Conclusion:
In conclusion, E-58425 is a chemical compound with potential therapeutic applications in the treatment of various disorders. Its antipsychotic and analgesic properties make it a promising candidate for further research. However, more studies are needed to fully understand its mechanism of action and potential side effects.

Synthesis Methods

The synthesis of E-58425 involves the reaction of 7-chloro-4-methyl-2-quinolinecarboxylic acid with ethyl piperazine-1-carboxylate in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC). The reaction yields E-58425 as a white crystalline solid with a melting point of 180-182°C.

Scientific Research Applications

E-58425 has been extensively studied for its potential therapeutic applications in the treatment of various disorders such as schizophrenia, depression, and chronic pain. It has also been investigated for its potential use as a PET imaging agent for the diagnosis of Parkinson's disease.